4-Iodoisothiazole
Overview
Description
4-Iodoisothiazole is a heterocyclic organic compound that contains both sulfur and nitrogen atoms in its structure. It is a versatile building block in organic synthesis and has been widely used in the pharmaceutical industry.
Scientific Research Applications
Synthesis of Isothiazoles
“4-Iodoisothiazole” serves as a key intermediate in the synthesis of isothiazoles. Recent advances have enabled chemists to access isothiazoles through new condensation methods, addressing previous challenges with unstable thiohydroxylamine .
Functionalization of Isothiazoles
The compound can be used to prepare C-4 isothiazolyl Grignard reagents, which upon treatment with electrophiles, yield 4-substituted isothiazoles. This functionalization process expands the utility of “4-Iodoisothiazole” in creating diverse chemical structures .
Pharmaceutical Research
Isothiazoles, including derivatives of “4-Iodoisothiazole”, are explored for their therapeutic potential. The structural similarity to 1,2,4-oxadiazole rings, which exhibit a wide range of pharmacological activities, suggests that “4-Iodoisothiazole” could be a valuable scaffold in drug discovery .
Mechanism of Action
Target of Action
4-Iodoisothiazole is a type of isothiazole, a class of compounds known for their varied biological activities These include antiviral, antibacterial, anticancer, and antifungal activities, and they have also been demonstrated to be drug candidates for the treatment of a number of diverse conditions such as depression, schizophrenia, Alzheimer’s, insomnia, pain, type 2 diabetes, diabetic retinopathy, rheumatoid arthritis, and psoriasis .
Mode of Action
For instance, they can undergo metalation, a process where a metal atom is introduced into a molecule . This can lead to changes in the molecule’s structure and function, potentially altering its interaction with its targets.
Biochemical Pathways
They can undergo ring metalation, lateral metalation, and can be utilized in transition metal-catalyzed coupling reactions . These reactions can lead to the formation of various types of substituted isothiazoles , which can then interact with different biochemical pathways.
Pharmacokinetics
The synthesis of isothiazolyl grignard reagents has been accomplished by treating the appropriate 4-iodoisothiazole with ethylmagnesium bromide . This could potentially impact the compound’s bioavailability.
Result of Action
Given the broad range of biological activities attributed to isothiazoles , it can be inferred that the effects of 4-Iodoisothiazole’s action could be diverse, depending on the specific target and biochemical pathway involved.
properties
IUPAC Name |
4-iodo-1,2-thiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H2INS/c4-3-1-5-6-2-3/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ORPLUOOTMBZERD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NS1)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H2INS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20447256 |
Source
|
| Record name | 4-Iodoisothiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20447256 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Iodoisothiazole | |
CAS RN |
49602-28-0 |
Source
|
| Record name | 4-Iodoisothiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20447256 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-iodo-1,2-thiazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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